Cas no 141239-07-8 (Benzeneacetic acid, 4-hydroxy-3-(phenylmethoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-hydroxy-3-(phenylmethoxy)-, ethyl ester
• CAS No: 141239-07-8
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 1303517
• PubChem ID: 54479398
• Update Time: 2025-04-20

Benzeneacetic acid, 4-hydroxy-3-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-hydroxy-3-(phenylmethoxy)-, ethyl ester
• ethyl 2-(4-hydroxy-3-phenylmethoxyphenyl)acetate
• Ethyl [3-(benzyloxy)-4-hydroxyphenyl]acetate
• XNXSLQSTFSLJQE-UHFFFAOYSA-N
• SCHEMBL8607887
• 3-benzyloxy-4-hydroxyphenylacetic acid ethyl ester
• DTXSID20711621
• 141239-07-8

• Inchi： 1S/C17H18O4/c1-2-20-17(19)11-14-8-9-15(18)16(10-14)21-12-13-6-4-3-5-7-13/h3-10,18H,2,11-12H2,1H3
• InChI Key： XNXSLQSTFSLJQE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CC(=O)OCC)O

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76